Cas no 1806958-07-5 (2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806958-07-5
• MF: C₁₀H₆ClF₂N₃
• MW: 241.624547481537
• CID: 4880435
• Update Time: 2025-11-01

2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C10H6ClF2N3/c11-3-8-9(10(12)13)7(4-15)6(1-2-14)5-16-8/h5,10H,1,3H2
• InChI Key： GDBGHIYLVWPGFX-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C#N)C(CC#N)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5

Additional information on 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-acetonitrile

Introduction to 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806958-07-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-acetonitrile, identified by the CAS number 1806958-07-5, is a highly versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. Its unique structural framework, featuring a pyridine core substituted with a chloromethyl group, a cyano group, a difluoromethyl group, and an acetonitrile moiety, endows it with remarkable reactivity and functional potential. This compound has emerged as a valuable intermediate in the synthesis of various pharmacologically relevant molecules, particularly in the development of novel therapeutic agents targeting intricate biological pathways.

The chloromethyl substituent at the 2-position of the pyridine ring is particularly noteworthy, as it serves as a reactive handle for further functionalization through nucleophilic addition reactions. This property makes the compound an indispensable building block for constructing more complex scaffolds, including those relevant to drug discovery. The cyano group at the 4-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. Additionally, the presence of a difluoromethyl group at the 3-position enhances metabolic stability and binding affinity, key factors in medicinal chemistry.

The acetonitrile moiety at the 5-position not only contributes to the overall solubility and handling characteristics of the compound but also provides a site for further derivatization via nucleophilic substitution or condensation reactions. These structural features collectively make 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-acetonitrile a cornerstone in synthetic chemistry, enabling access to a diverse array of bioactive molecules.

In recent years, significant advancements have been made in leveraging this compound for the development of novel therapeutic agents. One particularly exciting area of research involves its application in designing small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play pivotal roles in numerous biological processes, making them attractive yet challenging drug targets. The unique structural motifs present in 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-acetonitrile allow for the precise tuning of molecular recognition features, enabling the design of high-affinity binders. For instance, recent studies have demonstrated its utility in generating inhibitors of kinases and transcription factors, which are implicated in various diseases, including cancer and inflammatory disorders.

Another emerging application lies in its use as a precursor for developing antimicrobial agents. The increasing prevalence of drug-resistant pathogens has underscored the need for novel antibiotics with unique mechanisms of action. The reactivity of the chloromethyl group allows for facile introduction of functionalities that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Furthermore, preliminary studies suggest that derivatives of this compound exhibit promising activity against Gram-negative bacteria, which are notoriously difficult to treat with existing antibiotics.

The incorporation of fluorine atoms into pharmaceutical candidates is well-documented for improving pharmacokinetic properties such as bioavailability and metabolic stability. The difluoromethyl group in 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-acetonitrile exemplifies this trend, as it has been shown to enhance binding affinity and resistance to enzymatic degradation. This feature has been exploited in several drug candidates that have advanced into clinical trials, highlighting the importance of fluorinated heterocycles in modern medicinal chemistry.

Recent innovations in computational chemistry have further accelerated the discovery process by enabling virtual screening and structure-based drug design strategies. Molecular modeling studies have revealed that modifications to the core structure of 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-acetonitrile can fine-tune its interactions with target proteins. For example, computational investigations have identified optimal positions for additional substituents that maximize binding entropy while minimizing enthalpic penalties, leading to more potent and selective inhibitors.

The versatility of this compound is also evident in its role as a key intermediate in synthesizing bioconjugates for diagnostic applications. The presence of both reactive handles (e.g., chloromethyl) and functional groups suitable for coupling (e.g., nitrile) allows for seamless integration into probes and imaging agents used in biomarker detection and disease visualization. Such applications are particularly relevant in precision medicine, where early detection and accurate localization of disease biomarkers are critical for effective treatment strategies.

Looking ahead, the future prospects for 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-acetonitrile are vast and multifaceted. Continued exploration into its synthetic potential will undoubtedly yield novel derivatives with enhanced therapeutic profiles. Additionally, interdisciplinary approaches combining organic synthesis with machine learning algorithms promise to uncover new applications that were previously inaccessible through traditional methods.

In conclusion,2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806958-07-5) stands as a testament to the power of heterocyclic chemistry in driving innovation across multiple scientific disciplines. Its unique structural attributes have positioned it as a cornerstone intermediate in medicinal chemistry, enabling access to novel therapeutic agents with significant potential to address unmet medical needs.